[2-(Furan-2-ylmethylimino)-3-(3-methoxy-phenyl)-2,3-dihydro-thiazol-4-yl]-acetic acid hydrazide

• IUPAC Name: 2-[2-(furan-2-ylmethylimino)-3-(3-methoxyphenyl)-1,3-thiazol-4-yl]acetohydrazide
• InChI: InChI=1S/C17H18N4O3S/c1-23-14-5-2-4-12(8-14)21-13(9-16(22)20-18)11-25-17(21)19-10-15-6-3-7-24-15/h2-8,11H,9-10,18H2,1H3,(H,20,22)
• InChI Key: BODOHZNIGJRCHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=CSC2=NCC3=CC=CO3)CC(=O)NN
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol

Description

[2-(Furan-2-ylmethylimino)-3-(3-methoxy-phenyl)-2,3-dihydro-thiazol-4-yl]-acetic acid hydrazide is a useful research compound. Its molecular formula is C17H18N4O3S and its molecular weight is 358.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound and its derivatives have been synthesized and characterized in various studies. Demir et al. (2016) synthesized a similar compound and performed a comprehensive characterization using techniques like IR, NMR, UV, and X-ray crystal diffraction. They also conducted theoretical studies, including density function theory (DFT) calculations, vibrational analysis, molecular electrostatic potential (MEP), and frontier molecular orbitals (FMO) (Demir, Dinçer, Cukurovalı, & Yilmaz, 2016).

Antimicrobial and Pharmacological Studies

Compounds containing this structure have shown potential in antimicrobial and pharmacological applications. For instance, Ravindra et al. (2008) synthesized triazolothiadiazines and triazolothiadiazoles containing naphtho[2,1-b]furan and evaluated their antimicrobial and analgesic activities (Ravindra, Vagdevi, & Vaidya, 2008).

Anti-Corrosion Potential

Thiazole hydrazones, including derivatives of this compound, have been investigated for their anti-corrosion properties. Chaitra et al. (2016) studied the mild steel anti-corrosion potential of thiazole hydrazones in acidic media, providing insights into their potential industrial applications (Chaitra, Mohana, Gurudatt, & Tandon, 2016).

Potential in Heterocyclic Chemistry

This compound is also significant in heterocyclic chemistry, forming the basis for the synthesis of various heterocyclic compounds. El-Essawy and Rady (2011) used a derivative of this compound for the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, indicating its versatility in synthesizing diverse heterocyclic structures (El-Essawy & Rady, 2011).